N-heptyl-(2-benzyloxy-3-methoxyphenyl)methylamine

• Molecular Formula: C22H31NO2
• Molecular Weight: 341.5 g/mol
• IUPAC Name: N-[(3-methoxy-2-phenylmethoxyphenyl)methyl]heptan-1-amine
• InChI: InChI=1S/C22H31NO2/c1-3-4-5-6-10-16-23-17-20-14-11-15-21(24-2)22(20)25-18-19-12-8-7-9-13-19/h7-9,11-15,23H,3-6,10,16-18H2,1-2H3
• InChI Key: OKBAMLDTQCIKSN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCNCC1=C(C(=CC=C1)OC)OCC2=CC=CC=C2

Description

N-heptyl-(2-benzyloxy-3-methoxyphenyl)methylamine is a useful research compound. Its molecular formula is C22H31NO2 and its molecular weight is 341.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl alcohol (30 ml) and n-heptylamine (5.23 g, 45.4 mmol) were added to 2-benzyloxy-3-methoxybenzaldehyde (10 g, 41.3 mmol), and the mixture was heated with stirring under reflux for 2 hours. The reaction mixture was cooled to 5° C., added with sodium borohydride (2.34 g, 61.9 mmol), and then stirred at room temperature for 10 hours. The reaction mixture was added with water (10 ml) and aqueous 6N hydrochloric acid to decompose excess sodium borohydride, and then made alkaline with 25% aqueous sodium hydroxide and extracted with toluene. After the extract was washed with saturated brine and dried over anhydrous sodium sulfate, the solvent was evaporated to give N-heptyl-(2-benzyloxy-3-methoxyphenyl)methylamine (13.5 g) as oil.